Cas no 5556-22-9 (methyl 3-hydroxy-5-methylthiophene-2-carboxylate)

methyl 3-hydroxy-5-methylthiophene-2-carboxylate structure
5556-22-9 structure
Product Name:methyl 3-hydroxy-5-methylthiophene-2-carboxylate
CAS No:5556-22-9
MF:C7H8O3S
MW:172.201621055603
MDL:MFCD01859968
CID:351539
PubChem ID:587860
Update Time:2025-04-19

methyl 3-hydroxy-5-methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-hydroxy-5-methyl-2-thiophenecarboxylate
    • 2-Thiophenecarboxylic acid, 3-hydroxy-5-methyl-, methyl ester
    • 3-HYDROXY-5-METHYL-2-THIOPHENECARBOXYLIC ACID METHYL ESTER
    • methyl 3-hydroxy-5-methylthiophene-2-carboxylate
    • F0815-0001
    • DTXSID60343167
    • SCHEMBL7670938
    • FT-0739176
    • Methyl3-hydroxy-5-methyl-2-thiophenecarboxylate
    • 3-hydroxy-5-methylthiophene-2-carboxylic acid methyl ester
    • AKOS000267120
    • MB02072
    • 5556-22-9
    • Z57105141
    • Methyl 3-hydroxy-5-methyl-2-thiophenecarboxylate #
    • EN300-76654
    • MFCD01859968
    • FS-3091
    • DS-0993
    • J-522176
    • STL227715
    • DB-072011
    • MDL: MFCD01859968
    • Inchi: 1S/C7H8O3S/c1-4-3-5(8)6(11-4)7(9)10-2/h3,8H,1-2H3
    • InChI Key: PLTCMJBEOCSRII-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=C(C=C1C)O

Computed Properties

  • Exact Mass: 172.01900
  • Monoisotopic Mass: 172.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • PSA: 74.77000
  • LogP: 1.54870

methyl 3-hydroxy-5-methylthiophene-2-carboxylate Security Information

methyl 3-hydroxy-5-methylthiophene-2-carboxylate Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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methyl 3-hydroxy-5-methylthiophene-2-carboxylate Production Method

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